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Compound of Interest

Compound Name: BI-D1870

Cat. No.: B1684656

This technical support guide provides detailed protocols and troubleshooting advice for
dissolving the RSK inhibitor BI-D1870 in DMSO. It is intended for researchers, scientists, and
drug development professionals who are utilizing this compound in their experiments.

Frequently Asked Questions (FAQS)
Q1: What is the recommended solvent for BI-D1870?

Al: The recommended solvent for preparing stock solutions of BI-D1870 for in vitro use is
dimethyl sulfoxide (DMSO).[1][2][3][4][5] BI-D1870 is insoluble in water and ethanol.[1][4]

Q2: What is the maximum solubility of BI-D1870 in DMSO?

A2: The solubility of BI-D1870 in DMSO is high, with sources reporting values ranging from
>19.6 mg/mL to 100 mg/mL.[2][3] For specific quantitative data, please refer to the solubility
table below.

Q3: Why is my BI-D1870 not dissolving completely in DMSO?

A3: Several factors can affect the dissolution of BI-D1870. One common issue is the use of
DMSO that has absorbed moisture, which can significantly reduce the solubility of the
compound.[1] It is highly recommended to use fresh, anhydrous DMSO. Additionally, gentle
warming and sonication can aid in dissolution.[2]

Q4: How should I store the BI-D1870 stock solution in DMSO?
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A4: To ensure stability, it is recommended to aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles.[1][6] The stock solution can be stored at -20°C for up to one

year or at -80°C for up to two years.[3][6]

Q5: What is the mechanism of action of BI-D1870?

A5: BI-D1870 is a potent and specific, ATP-competitive inhibitor of the p90 ribosomal S6 kinase
(RSK) family of serine/threonine kinases, including RSK1, RSK2, RSK3, and RSK4.[1][2][6][7]
It has been shown to inhibit the PI3K-Akt-mTORCL1 signaling pathway.[8]

Troubleshooting Guide

Issue

Possible Cause

Solution

Precipitate forms after adding

to aqueous buffer.

BI-D1870 is insoluble in

agueous solutions.

For in vivo or cell culture
experiments, a specific
formulation with co-solvents
like PEG300 and Tween-80 is
required.[1][3][9] The final
concentration of DMSO in cell
culture media should be kept
low (typically < 0.1%) to avoid
cytotoxicity.[10][11]

Inconsistent experimental

results.

Degradation of BI-D1870 due

to improper storage.

Always aliquot stock solutions
and avoid repeated freeze-
thaw cycles.[1][6] Store at the
recommended temperatures
(-20°C or -80°C).[3][6]

Difficulty achieving high

concentrations.

Using DMSO that is not fresh

or anhydrous.

Use a fresh, unopened bottle
of anhydrous DMSO for

preparing stock solutions.[1]

Compound appears to have

low potency.

Incomplete dissolution leading
to a lower effective

concentration.

Ensure the compound is fully
dissolved by warming the
solution to 37°C for 10 minutes
and/or using an ultrasonic
bath.[2]
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Quantitative Data Presentation

Solubility of BI-D1870 in DMSO

Vendor/Source Reported Solubility (mg/mL) Reported Solubility (mM)
Selleck Chemicals 78 mg/mL 199.27 mM

APEXBIO >19.6 mg/mL >50.07 mM
MedchemExpress 100 mg/mL 255.48 mM

Cayman Chemical 15 mg/mL 38.32 mM

Molecular Weight of BI-D1870: 391.42 g/mol [1][3]

Experimental Protocol: Preparation of a 10 mM BI-
D1870 Stock Solution in DMSO

Materials:

BI-D1870 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or incubator set to 37°C (optional)

Ultrasonic bath (optional)

Procedure:

e Preparation: Allow the BI-D1870 powder and anhydrous DMSO to come to room
temperature before use.
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» Weighing: Accurately weigh out the desired amount of BI-D1870 powder. For a 10 mM stock
solution, you would weigh 3.914 mg of BI-D1870 to prepare 1 mL of solution.

¢ Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the BI-D1870
powder.

o Vortex the solution thoroughly for several minutes to facilitate dissolution.
e Troubleshooting Dissolution (if necessary):

o If the compound does not fully dissolve, warm the solution in a 37°C water bath for 10-15
minutes.[2]

o Alternatively, or in addition, place the vial in an ultrasonic bath for a short period.[2][3]
o Visually inspect the solution to ensure there are no visible particles.
e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C or -80°C.[3][6]

Visualization of BI-D1870's Mechanism of Action

The following diagram illustrates the signaling pathway inhibited by BI-D1870. As an RSK
inhibitor, BI-D1870 blocks the downstream effects of the Ras/MAPK pathway, which includes
the regulation of cell proliferation and survival. Recent studies have also shown its inhibitory
effect on the PI3K-Akt-mTORC1 axis.[8]
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Caption: BI-D1870 inhibits RSK and the PI3K-Akt-mTORC1 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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